1-{1-[2-(4-morpholinyl)-2-oxoethyl]-1H-indol-3-yl}-1-propanone

• IUPAC Name: 1-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]propan-1-one
• InChI: InChI=1S/C17H20N2O3/c1-2-16(20)14-11-19(15-6-4-3-5-13(14)15)12-17(21)18-7-9-22-10-8-18/h3-6,11H,2,7-10,12H2,1H3
• InChI Key: QRGNLJMIHQHTAY-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CN(C2=CC=CC=C21)CC(=O)N3CCOCC3
• Molecular Formula: C17H20N2O3
• Molecular Weight: 300.35 g/mol

Description

1-{1-[2-(4-morpholinyl)-2-oxoethyl]-1H-indol-3-yl}-1-propanone, also known as MIPT, is a chemical compound that belongs to the family of tryptamines. It has been studied extensively for its potential use in scientific research, particularly in the field of neuroscience. MIPT is known to have a unique mechanism of action that makes it a promising candidate for further research.

Mechanism of Action

1-{1-[2-(4-morpholinyl)-2-oxoethyl]-1H-indol-3-yl}-1-propanone acts as a serotonin receptor agonist, particularly at the 5-HT2A receptor. This means that it binds to and activates the receptor, leading to a cascade of downstream effects. The exact mechanism of action of 1-{1-[2-(4-morpholinyl)-2-oxoethyl]-1H-indol-3-yl}-1-propanone is not fully understood, but it is thought to modulate the activity of various neurotransmitters, including serotonin, dopamine, and norepinephrine. 1-{1-[2-(4-morpholinyl)-2-oxoethyl]-1H-indol-3-yl}-1-propanone has been shown to increase the release of these neurotransmitters in certain brain regions, leading to changes in behavior and cognition.
Biochemical and Physiological Effects:
1-{1-[2-(4-morpholinyl)-2-oxoethyl]-1H-indol-3-yl}-1-propanone has been shown to have a range of biochemical and physiological effects. It has been shown to increase the release of serotonin, dopamine, and norepinephrine in certain brain regions, leading to changes in behavior and cognition. 1-{1-[2-(4-morpholinyl)-2-oxoethyl]-1H-indol-3-yl}-1-propanone has also been shown to increase heart rate and blood pressure, as well as to cause pupil dilation. These effects are thought to be mediated by the activation of the 5-HT2A receptor.

Advantages and Limitations for Lab Experiments

1-{1-[2-(4-morpholinyl)-2-oxoethyl]-1H-indol-3-yl}-1-propanone has several advantages for use in lab experiments. It is a potent and selective serotonin receptor agonist, making it a useful tool for studying the role of serotonin in the brain. It has also been shown to have a unique mechanism of action, making it a promising candidate for further research. However, 1-{1-[2-(4-morpholinyl)-2-oxoethyl]-1H-indol-3-yl}-1-propanone also has several limitations. It has been shown to have a relatively short half-life, meaning that its effects may not last long enough for certain experiments. It is also relatively expensive and difficult to synthesize, which may limit its use in some labs.

Future Directions

There are several potential future directions for research on 1-{1-[2-(4-morpholinyl)-2-oxoethyl]-1H-indol-3-yl}-1-propanone. One area of interest is in studying its effects on behavior and cognition, particularly in animal models. 1-{1-[2-(4-morpholinyl)-2-oxoethyl]-1H-indol-3-yl}-1-propanone has been shown to have a range of effects on these processes, and further research could help to elucidate its exact mechanism of action. Another area of interest is in studying its potential therapeutic uses. 1-{1-[2-(4-morpholinyl)-2-oxoethyl]-1H-indol-3-yl}-1-propanone has been shown to have potential as a treatment for certain psychiatric disorders, and further research could help to determine its efficacy and safety. Finally, there is interest in developing new analogs of 1-{1-[2-(4-morpholinyl)-2-oxoethyl]-1H-indol-3-yl}-1-propanone that may have improved pharmacological properties, such as longer half-life or greater potency. These analogs could be used to further explore the role of serotonin in the brain and to develop new treatments for psychiatric disorders.

Synthesis Methods

1-{1-[2-(4-morpholinyl)-2-oxoethyl]-1H-indol-3-yl}-1-propanone can be synthesized using various methods, including the Leuckart-Wallach reaction and the Eschweiler-Clarke reaction. The Leuckart-Wallach reaction involves the reaction of tryptamine with formic acid and formaldehyde, followed by reduction with sodium borohydride. The Eschweiler-Clarke reaction involves the reaction of tryptamine with formaldehyde and ammonium chloride, followed by reduction with sodium borohydride. Both methods have been used successfully to synthesize 1-{1-[2-(4-morpholinyl)-2-oxoethyl]-1H-indol-3-yl}-1-propanone.

Scientific Research Applications

1-{1-[2-(4-morpholinyl)-2-oxoethyl]-1H-indol-3-yl}-1-propanone has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience. It has been found to have a unique mechanism of action that makes it a promising candidate for further research. 1-{1-[2-(4-morpholinyl)-2-oxoethyl]-1H-indol-3-yl}-1-propanone has been shown to act as a serotonin receptor agonist, particularly at the 5-HT2A receptor. This makes it a potential tool for studying the role of serotonin in the brain, as well as for studying the effects of serotonin receptor agonists on behavior and cognition.